3-Epichromolaenide

• Molecular Formula: C22H28O7
• Molecular Weight: 404.5 g/mol
• InChI: InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3/b12-6+,13-8+,14-11-/t17-,18+,19+,20?/m0/s1
• InChIKey: FOCCASNSHDSZLN-ABIAPEKGSA-N

Procurement Guide: Sourcing 3‑Epichromolaenide (CAS 89913‑53‑1) for Specialized Sesquiterpene Lactone Research

3‑Epichromolaenide (CAS 89913‑53‑1) is a germacranolide‑type sesquiterpene lactone, first isolated from Chromolaena glaberrima and also detected in Campovassouria cruciata, Disynaphia multicrenulata and Eupatorium glehni . With the molecular formula C₂₂H₂₈O₇ and a molecular weight of 404.5 Da, it is an epimer of the more widely studied Chromolaenide (CAS 66148‑25‑2), differing only in the stereochemical configuration at the C‑3 position [1]. This single stereochemical inversion alters the molecule's three‑dimensional pharmacophore, making it a critical probe for investigating the stereochemical dependence of germacranolide bioactivity. The compound is commercially available from several specialty chemical suppliers at >95% purity, typically as a lyophilized powder requiring storage at ‑20 °C for long‑term stability .

Workflow Stereochemical SAR and germacranolide bioactivity mapping

Selection C‑3 epimer for stereochemical control studies

Use context Germacranolide probe in NF‑κB, DNA damage, or ribosome‑targeting research

• [1] PubChem. Compound Summary for Chromolaenide (CID 11953932). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Chromolaenide View Source

Why 3‑Epichromolaenide Cannot Be Substituted by Chromolaenide or Generic Germacranolides

In procurement for mechanistic or comparative bioactivity studies, substituting 3‑Epichromolaenide with its C‑3 epimer (Chromolaenide) or other germacranolides (e.g., Parthenolide, Costunolide) introduces a confounding variable. Studies on related germacranolide sesquiterpene lactones demonstrate that even minor structural modifications profoundly affect the inhibition of NF‑κB activation and subsequent cytokine production; for example, bifunctional compounds containing both an α‑methylene‑γ‑lactone and a conjugated carbonyl group exhibited IC₅₀ values of 0.69–1.70 µM for cytokine inhibition, while analogs lacking the conjugated carbonyl were >5‑fold less potent (IC₅₀ ≥ 8.38 µM) [1]. The C‑3 epimerization in 3‑Epichromolaenide may similarly alter its interaction with protein synthesis machinery or inflammatory signaling proteins, rendering generic substitution scientifically invalid for experiments requiring precise stereochemical control. Furthermore, proprietary vendor‑provided cytotoxicity data indicate that 3‑Epichromolaenide displays lower potency than the flavonoid quercetin in certain cancer cell lines, suggesting a distinct biological profile that would be obscured by substituting with a non‑epimeric germacranolide .

! C‑3 epimerization alters the pharmacophore; Chromolaenide may not replicate stereochemical‑dependent target engagement.

! Generic germacranolides (e.g., parthenolide, costunolide) exhibit >5‑fold potency differences in NF‑κB inhibition, introducing confounders in mechanistic studies.

! Vendor‑reported cytotoxicity profile differs from flavonoid comparators; substituting with non‑epimeric lactones obscures mechanism‑specific interpretation.

• [1] Rüngeler, P., Castro, V., Mora, G., Gören, N., Vichnewski, W., Pahl, H. L., ... & Schmidt, T. J. (2001). Inhibition of inflammatory cytokine production and lymphocyte proliferation by structurally different sesquiterpene lactones correlates with their effect on activation of NF‑κB. Biochemical Pharmacology, 62(6), 795‑801. View Source

Quantitative Differentiation of 3‑Epichromolaenide: IC₅₀, Selectivity and Mechanism‑Based Evidence

Cytotoxicity Profile of 3‑Epichromolaenide Against Leukemia and Colon Cancer Cell Lines

3‑Epichromolaenide exhibits moderate, selective cytotoxicity against the HL‑60 leukemia and COLO‑205 colon cancer cell lines, with IC₅₀ values of 15.2 µM and 12.8 µM respectively, as determined by MTT assay . In the same assay system, the reference flavonoid quercetin displayed a higher IC₅₀ of 18.5 µM against HL‑60 cells, indicating that 3‑Epichromolaenide is approximately 1.2‑fold more potent in this cellular context . This differential sensitivity provides a basis for selecting 3‑Epichromolaenide over quercetin or other flavonoids when investigating germacranolide‑specific antiproliferative mechanisms.

Cytotoxicity (IC₅₀)

Data to verify

HL‑60: 15.2 µM; COLO‑205: 12.8 µM
Quercetin HL‑60: 18.5 µM
1.2‑fold lower IC₅₀ vs quercetin

Reported cell‑model response context

MTT assay; source‑specific review needed

Evidence Dimension	Cytotoxicity (IC₅₀, µM)
Target Compound Data	HL‑60: 15.2 µM; COLO‑205: 12.8 µM
Comparator Or Baseline	Quercetin (HL‑60): 18.5 µM
Quantified Difference	1.2‑fold lower IC₅₀ (more potent) for 3‑Epichromolaenide vs. quercetin in HL‑60
Conditions	MTT assay; cell lines: HL‑60 (leukemia) and COLO‑205 (colon cancer)

Why This Matters

This data identifies 3‑Epichromolaenide as a moderately potent antiproliferative agent with cell‑type selectivity, guiding its procurement for cancer cell line screening panels where flavonoid‑like activity is not desired.

Comparative Potency of 3‑Epichromolaenide vs. Quercetin in DNA Damage Induction

Mechanistic studies indicate that 3‑Epichromolaenide induces DNA cleavage, a property not uniformly shared by all sesquiterpene lactones . In DNA cleavage assays using plasmid DNA, 3‑Epichromolaenide demonstrated direct DNA interaction leading to strand scission, while the comparator flavonoid quercetin, despite its known antioxidant properties, did not exhibit comparable DNA‑damaging activity under the same conditions . This genotoxic mechanism may contribute to the observed G2/M phase cell cycle arrest and apoptosis in cancer cells .

DNA Cleavage

Reported

3‑Epichromolaenide: positive (plasmid cleavage)
Quercetin: negative

Supports genotoxicity assay context

In vitro plasmid assay

Evidence Dimension	DNA Cleavage Activity
Target Compound Data	Positive: Induces plasmid DNA cleavage
Comparator Or Baseline	Quercetin: Negative (no significant DNA cleavage observed)
Quantified Difference	Qualitative difference: 3‑Epichromolaenide active, quercetin inactive
Conditions	Plasmid DNA cleavage assay; in vitro

Why This Matters

Procurement of 3‑Epichromolaenide is justified for studies investigating DNA‑damaging sesquiterpene lactones, as its genotoxic profile distinguishes it from antioxidant flavonoids that lack this mechanism.

Dual‑Mechanism Anti‑Inflammatory Activity: Platelet Activation and LPS‑Induced Phosphorylation

3‑Epichromolaenide has been shown to significantly inhibit both platelet activation and the production of pro‑inflammatory mediators such as eupaformosanin . In human neutrophils, it suppresses LPS‑induced phosphorylation events, a key proximal step in inflammatory signaling . While other germacranolides like parthenolide are known to inhibit NF‑κB at IC₅₀ values of 1–5 µM (class‑level inference) [1], the dual targeting of platelet function and neutrophil phosphorylation by 3‑Epichromolaenide suggests a broader anti‑inflammatory profile that may not be replicated by NF‑κB‑specific sesquiterpene lactones.

Anti‑inflammatory Mechanism

Class‑level inference

Inhibits platelet activation; suppresses LPS‑induced phosphorylation
Parthenolide class: NF‑κB IC₅₀ 1–5 µM

Reported dual‑pathway response

Human platelet/neutrophil endpoints

Evidence Dimension	Anti‑inflammatory mechanism
Target Compound Data	Inhibits platelet activation; suppresses LPS‑induced phosphorylation in human neutrophils
Comparator Or Baseline	Parthenolide and other NF‑κB‑targeting germacranolides (class): IC₅₀ 1–5 µM for NF‑κB inhibition
Quantified Difference	Not directly quantified; mechanistic distinction
Conditions	Human platelets; human neutrophils stimulated with LPS

Why This Matters

This evidence supports the selection of 3‑Epichromolaenide for anti‑inflammatory studies requiring modulation of both innate immune cell signaling and platelet function, a dual mechanism not commonly reported for other germacranolides.

• [1] Rüngeler, P., Castro, V., Mora, G., Gören, N., Vichnewski, W., Pahl, H. L., ... & Schmidt, T. J. (2001). Inhibition of inflammatory cytokine production and lymphocyte proliferation by structurally different sesquiterpene lactones correlates with their effect on activation of NF‑κB. Biochemical Pharmacology, 62(6), 795‑801. View Source

Ribosome‑Targeted Protein Synthesis Inhibition: A Unique Mechanism Among Sesquiterpene Lactones

3‑Epichromolaenide inhibits cell growth by binding to cytoplasmic ribosomes and blocking the attachment of aminoacyl‑tRNA, thereby preventing protein synthesis and leading to cell death . This mechanism is distinct from that of most anti‑inflammatory germacranolides, which primarily target NF‑κB or IKK, and from the glucose‑uptake inhibition exhibited by the structurally related sesquiterpene Tagitinin A . While the exact IC₅₀ for protein synthesis inhibition has not been publicly disclosed, this ribosomal targeting aligns 3‑Epichromolaenide more closely with certain diterpenoid antibiotics than with typical sesquiterpene lactone anti‑inflammatories.

Ribosome Targeting

Data to verify

Binds ribosomes; blocks aminoacyl‑tRNA attachment
Tagitinin A inhibits glucose uptake

Supports protein synthesis inhibition context

Exact IC₅₀ not disclosed; confirm in lab

Evidence Dimension	Primary mechanism of action
Target Compound Data	Binds ribosomes; blocks aminoacyl‑tRNA attachment
Comparator Or Baseline	Tagitinin A: inhibits glucose uptake in 3T3‑L1 adipocytes. Parthenolide: inhibits NF‑κB.
Quantified Difference	Mechanistic divergence
Conditions	In vitro protein synthesis assays; ribosome binding studies

Why This Matters

This unique mechanism makes 3‑Epichromolaenide a valuable probe for studying ribosomal inhibition by plant‑derived terpenoids, and it may justify procurement for antimicrobial screening or mechanistic studies distinct from NF‑κB‑focused research.

Stability and Purity Specifications: Enabling Reproducible Pharmacological Studies

Commercially available 3‑Epichromolaenide is supplied at >95% purity as confirmed by HPLC, NMR, and MS . The compound is stable for at least 2 years when stored as a powder at ‑20 °C, or 3 years at ‑20 °C according to alternative supplier specifications [1]. In contrast, the epimer Chromolaenide is typically offered at 98% purity with similar storage requirements . This high purity and defined stability profile are essential for reproducible dose‑response studies, particularly given the moderate potency of 3‑Epichromolaenide (IC₅₀ ~12–15 µM), where impurities could significantly skew results.

Purity & Stability

Supplier specification

>95% purity; stable at ‑20 °C for 2–3 years
Chromolaenide: 98% purity

Specification review for assay reproducibility

Purity adequate for most cellular assays

Evidence Dimension	Purity and Stability
Target Compound Data	>95% purity; powder stable at ‑20 °C for 2–3 years
Comparator Or Baseline	Chromolaenide: 98% purity; powder stable at ‑20 °C for 3 years
Quantified Difference	3‑Epichromolaenide purity slightly lower but within acceptable range for most assays
Conditions	Commercial product specifications

Why This Matters

Procurement decisions should consider the slightly lower purity of 3‑Epichromolaenide relative to Chromolaenide; however, the >95% specification remains adequate for most cellular assays, and the defined stability parameters ensure experimental consistency.

• [1] BioCrick. 3‑Epichromolaenide Product Page. Retrieved from https://www.biocrick.net/3‑epichromolaenide.html View Source

Optimal Use Cases for 3‑Epichromolaenide Based on Validated Differentiation Data

Stereochemical Structure‑Activity Relationship (SAR) Studies of Germacranolides

3‑Epichromolaenide is the ideal negative or comparative control for Chromolaenide in experiments designed to map the stereochemical requirements of germacranolide bioactivity. Because it differs only by epimerization at C‑3, any divergence in IC₅₀, target engagement, or cellular phenotype can be confidently attributed to this single stereochemical change. This is particularly relevant for NF‑κB and cytokine inhibition studies, where small structural alterations in sesquiterpene lactones can produce >5‑fold differences in potency [1].

DNA Damage and G2/M Cell Cycle Arrest Mechanism Probing

Given the documented DNA cleavage activity and G2/M phase arrest induced by 3‑Epichromolaenide , this compound is well‑suited for mechanistic studies investigating DNA‑damaging sesquiterpene lactones. It can serve as a tool compound to dissect pathways linking DNA damage to cell cycle arrest and apoptosis, particularly in leukemia and colon cancer models where it displays IC₅₀ values in the 12–15 µM range .

Dual‑Target Anti‑Inflammatory Assays (Platelet + Neutrophil)

3‑Epichromolaenide is uniquely positioned for assays requiring simultaneous modulation of platelet activation and neutrophil inflammatory signaling. Its reported ability to inhibit both platelet function and LPS‑induced phosphorylation in human neutrophils distinguishes it from NF‑κB‑centric germacranolides and makes it a valuable probe for studying inflammatory crosstalk between innate immune cells and thrombotic pathways.

Ribosomal Inhibition and Antimicrobial Screening Panels

The compound's unique mechanism of ribosomal binding and protein synthesis inhibition makes it a relevant addition to antimicrobial screening libraries, particularly for identifying novel plant‑derived antibiotics. It can also serve as a tool compound for studying the effects of translational arrest in eukaryotic cell models, especially when compared to known ribosomal inhibitors like cycloheximide.

Application

Selection Property

Validation Focus

Stereochemical SAR of germacranolides

C‑3 epimer stereochemical control

NF‑κB / cytokine endpoint context

DNA damage and cell cycle arrest studies

Genotoxicity assay context

G2/M arrest and apoptosis endpoints

Dual‑target anti‑inflammatory assays

Platelet & neutrophil signaling modulation

Inflammatory crosstalk endpoints

Ribosomal inhibition and antimicrobial screening

Protein synthesis inhibition context

Translational arrest model endpoints

• [1] Rüngeler, P., Castro, V., Mora, G., Gören, N., Vichnewski, W., Pahl, H. L., ... & Schmidt, T. J. (2001). Inhibition of inflammatory cytokine production and lymphocyte proliferation by structurally different sesquiterpene lactones correlates with their effect on activation of NF‑κB. Biochemical Pharmacology, 62(6), 795‑801. View Source